Cas no 64482-27-5 (Benzoyl chloride, 6-bromo-2,3-dimethoxy-)

• Product Name: Benzoyl chloride, 6-bromo-2,3-dimethoxy-
• CAS No: 64482-27-5
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 423816
• PubChem ID: 11808076
• Update Time: 2025-04-19

Benzoyl chloride, 6-bromo-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 6-bromo-2,3-dimethoxy-
• 6-bromo-2,3-dimethoxybenzoyl chloride
• 2-bromo-5,6-dimethoxybenzoyl chloride
• SCHEMBL422456
• DTXSID40473254
• 64482-27-5

• Inchi： 1S/C9H8BrClO3/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3
• InChI Key： SZOKVXKVDGCQGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C(=O)Cl)OC)OC

Computed Properties

• Exact Mass: 277.93454
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes